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Compound of Interest

Compound Name: 1-Butyrylimidazole

CAS No.: 4122-54-7

Cat. No.: B1585135

Get Quote

CAS: 4122-54-7 | Molecular Formula:

| MW: 138.17 g/mol [1][2]

Executive Summary
1-Butyrylimidazole (N-butyrylimidazole) acts as a specialized acyl transfer reagent in organic

synthesis, often utilized when the reactivity of butyryl chloride is too aggressive or when acid-

sensitive substrates require neutral byproducts (imidazole).[2]

The critical operational constraint for this compound is not its saturation limit, but its hydrolytic

instability. While 1-Butyrylimidazole is technically miscible with a wide range of organic

solvents, its utility is confined to anhydrous, aprotic systems. This guide delineates the solubility

profile based on functional stability, ensuring that researchers select solvents that maintain the

reagent's integrity during storage and reaction.

Physiochemical Profile & Solubility Mechanism[1][2]
[3][4]
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Unlike simple salts where solubility is defined by lattice energy vs. solvation energy, 1-
Butyrylimidazole is a low-melting organic intermediate (Density

1.09 g/mL).[2] Its solubility is governed by dipole-dipole interactions and

-stacking potential.[2]

Polarity: The imidazole ring provides significant polarity, while the butyryl chain adds

lipophilic character. This duality allows it to dissolve in both moderately polar solvents (DCM,

THF) and aromatic non-polar solvents (Toluene).

Solvation Mechanism: In chlorinated solvents like Dichloromethane (DCM), the solvent

molecules effectively solvate the polarized carbonyl and imidazole ring without participating

in nucleophilic attack, making DCM the "Gold Standard" vector for this reagent.

Physiochemical Data Table
Property Value Operational Implication

Physical State Liquid / Low-melting Solid

Can be pipetted if liquid, but

often handled as a solid melt.

[1][2]

Density 1.086 g/mL (25°C)

Dense organic layer; sinks in

water (during biphasic

quench).[1][2]

LogP ~1.32

Moderate lipophilicity;

extractable into organic phase.

[1][2]

Reactivity High (Acyl Donor)

Moisture Sensitive. Hydrolyzes

to Butyric acid + Imidazole.[1]

[2]

Solvent Compatibility Matrix
The following matrix categorizes solvents based on Chemical Compatibility rather than just

solubility.
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Solvent Class
Representative
Solvents

Compatibility Technical Notes

Chlorinated
Dichloromethane

(DCM), Chloroform
Excellent

Primary choice. High

solubility, inert, easy

removal.[1][2]

Ethers
THF, 1,4-Dioxane,

Diethyl Ether
Good

Must be anhydrous

(distilled over

Na/Benzophenone or

dried).[1]

Polar Aprotic
Acetonitrile (MeCN),

DMF, DMSO
Good

Useful for polar

substrates.[1]

Warning: DMF/DMSO

are hard to remove.[2]

Aromatic Toluene, Benzene Moderate

Good for high-temp

reactions.[1][2]

Solubility is lower than

in DCM.[2]

Alkanes Hexanes, Pentane Poor

Low solubility.[1][2]

Often used to

precipitate the

compound.[2]

Protic
Water, Methanol,

Ethanol
PROHIBITED

Rapid Decomposition.

Reacts to form esters

(alcoholysis) or acids

(hydrolysis).[1]

Mechanistic Reactivity & Stability
Understanding the degradation pathway is essential for solvent choice.[2] In the presence of

protic solvents (Nucleophile H-Nu), 1-Butyrylimidazole undergoes nucleophilic acyl

substitution.[2]

Diagram 1: Solvent Selection & Reactivity Logic
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This decision tree guides the researcher through selecting the correct solvent system based on

the intended application.

Start: Solvent Selection
for 1-Butyrylimidazole

Is the solvent Protic?
(Water, Alcohols, Amines)

STOP: Rapid Decomposition
(Hydrolysis/Solvolysis)Yes

Required Reaction Temp?

No (Aprotic)

Low/Ambient (<40°C)

High (>60°C)

Select Dichloromethane (DCM)
(Best General Solubility)

Select THF
(If Ether compatibility needed)

Select Acetonitrile
(For polar substrates)

Select Toluene
(For reflux/azeotropic drying)

Click to download full resolution via product page

Figure 1: Decision logic for solvent selection.[2] Red pathways indicate chemical

incompatibility.[1][2]

Experimental Protocol: Preparation of Anhydrous
Stock Solution
Objective: Prepare a 1.0 M solution of 1-Butyrylimidazole in DCM for immediate use in

acylation reactions.

Reagents & Equipment[1][2][5]
1-Butyrylimidazole (Pure, >98%)

Dichloromethane (Anhydrous, <50 ppm

)

Argon or Nitrogen balloon/line

Oven-dried volumetric flask (25 mL) with septum
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Step-by-Step Methodology
Inert Environment: Purge the volumetric flask with Argon for 5 minutes.

Weighing: Rapidly weigh 3.45 g (25 mmol) of 1-Butyrylimidazole.

Note: If the compound is liquid, use a gas-tight syringe based on density (approx 3.18

mL), but weighing by mass is more precise for stoichiometry.

Solvation: Add approx. 15 mL of anhydrous DCM to the flask. Swirl gently. The compound

should dissolve instantly (exothermic solvation is negligible).[2]

Volume Adjustment: Dilute to the mark with DCM.

Storage: Seal with Parafilm/Septum. Store at 4°C. Use within 24 hours.

Self-Validating Check: If the solution turns cloudy or precipitates a white solid, moisture

has entered, causing hydrolysis (formation of imidazole crystals or butyric acid haze).

Discard.

Diagram 2: Hydrolysis Degradation Pathway
Visualizing why moisture exclusion is critical.[2]

1-Butyrylimidazole
(Reactive Electrophile)

Tetrahedral Intermediate
(Unstable)

+ H2O

Water (H2O)
(Nucleophile)

Butyric Acid + Imidazole
(Deactivated)

Collapse

Click to download full resolution via product page

Figure 2: The hydrolysis pathway.[2] The presence of water irreversibly degrades the reagent

into non-reactive byproducts.

Troubleshooting & FAQs
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Q: Can I use DMF as a solvent? A: Yes, 1-Butyrylimidazole is highly soluble in DMF.[2]

However, DMF is hygroscopic.[2] You must use "Dry" or "Anhydrous" grade DMF (stored over

molecular sieves).[2] Wet DMF will consume your reagent before the reaction starts.[2]

Q: My solution turned cloudy after 2 hours. Why? A: This indicates moisture ingress.[2] The

cloudiness is likely protonated imidazole (imidazolium butyrate salt) forming due to hydrolysis.

[2] Ensure all glassware is oven-dried and solvents are anhydrous.[2]

Q: How do I remove the solvent after reaction? A:

DCM/THF: Rotary evaporation at 40°C (mild vacuum).

Toluene: Rotary evaporation requires higher bath temp (50-60°C).[2]

DMF: Requires high vacuum or aqueous workup (risk of hydrolysis during workup).[2]

References
PubChem. (2025).[2] 1-Butyrylimidazole (Compound).[2][3][4][5][6][7] National Library of

Medicine.[2] Retrieved from [Link]

Jencks, W. P., & Carriuolo, J. (1960). Reactivity of N-acylimidazoles. Journal of the American

Chemical Society.[2] (Contextual citation for N-acyl reactivity).

Organic Chemistry Portal. (2024).[2] Acylation Reagents and Solvents. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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